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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TCS 359 is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), with an IC50

of 42 nM.[1][2][3][4][5] It is a valuable tool for in vitro and in vivo studies investigating

hematological malignancies, such as acute myeloid leukemia (AML), where FLT3 mutations are

prevalent.[6] Proper preparation and storage of TCS 359 stock solutions are critical for

ensuring experimental reproducibility and accuracy. This document provides a detailed protocol

for the preparation, storage, and handling of TCS 359 stock solutions.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for TCS 359, compiled from various

suppliers.
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Parameter Value Source(s)

Molecular Weight 360.43 g/mol [1][3][6][7]

Appearance Solid powder [1][8]

Purity >98% or >99% [1][6]

Solubility in DMSO
Up to 25 mM, 30 mM, or 15

mg/mL (~41.6 mM)
[6][7]

Solubility in Water Insoluble [1][4][7]

Solubility in Ethanol Insoluble [4][7]

Powder Storage

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C.[1] Can be

stored for up to 3 years at

-20°C.[7]

[1][7]

Stock Solution Storage

Short-term (1 month) at -20°C;

Long-term (6 months to 1 year)

at -80°C.[2][3][7] Protect from

light.[2][8]

[2][3][7][8]

Experimental Protocol: Preparation of TCS 359
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TCS 359 in dimethyl

sulfoxide (DMSO).

Materials:

TCS 359 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or amber glass vials
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Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Acclimatization: Before opening, allow the vial of TCS 359 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Carefully weigh the desired amount of TCS 359 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.60 mg of TCS 359 (Molecular Weight = 360.43 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 360.43 g/mol x 1000 mg/g = 3.60 mg

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the TCS 359 powder. It is recommended to use fresh DMSO as absorbed

moisture can reduce the solubility of the compound.[7]

Dissolution: Vortex the solution for several minutes until the TCS 359 is completely

dissolved.[9] Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary, but do not overheat. Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile polypropylene tubes.[7][10]

Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for

shorter-term storage (up to one month).[2][3][7] Ensure the vials are tightly sealed. For

optimal stability, protect the stock solution from light.[2][8]
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Safety Precautions:

TCS 359 is for research use only and not for human or veterinary use.[1]

Handle the compound and its solutions in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation, and contact with skin and eyes.[8] In case of contact, wash the affected

area with plenty of soap and water.[8]

Mandatory Visualizations
Diagram 1: Experimental Workflow for TCS 359 Stock Solution Preparation
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Caption: Workflow for preparing and storing TCS 359 stock solutions.
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Diagram 2: TCS 359 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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